Cas no 1313712-15-0 (6-benzyl-5,6,7,8-tetrahydro-pyrido4,3-dpyrimidine)

1313712-15-0 structure
Product name:6-benzyl-5,6,7,8-tetrahydro-pyrido4,3-dpyrimidine
6-benzyl-5,6,7,8-tetrahydro-pyrido4,3-dpyrimidine Chemical and Physical Properties
Names and Identifiers
-
- 6-Benzyl-5,6,7,8-tetrahydropyrido[4,3-d]pyrimidine
- 6-benzyl-7,8-dihydro-5H-pyrido[4,3-d]pyrimidine
- 6-Benzyl-5,6,7,8-tetrahydro-pyrido[4,3-d]pyrimidine
- DB-368989
- Pyrido[4,3-d]pyrimidine, 5,6,7,8-tetrahydro-6-(phenylmethyl)-
- DTXSID10724907
- G10823
- 1313712-15-0
- CS-0360963
- 6-BENZYL-5H,7H,8H-PYRIDO[4,3-D]PYRIMIDINE
- 6-benzyl-5,6,7,8-tetrahydro-pyrido4,3-dpyrimidine
-
- Inchi: InChI=1S/C14H15N3/c1-2-4-12(5-3-1)9-17-7-6-14-13(10-17)8-15-11-16-14/h1-5,8,11H,6-7,9-10H2
- InChI Key: WIBCTLGIHZHLRI-UHFFFAOYSA-N
- SMILES: C1=CC=C(C=C1)CN2CCC3=NC=NC=C3C2
Computed Properties
- Exact Mass: 225.126597491g/mol
- Monoisotopic Mass: 225.126597491g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 17
- Rotatable Bond Count: 2
- Complexity: 238
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.6
- Topological Polar Surface Area: 29Ų
6-benzyl-5,6,7,8-tetrahydro-pyrido4,3-dpyrimidine Pricemore >>
Enterprise | No. | Product name | Cas No. | Purity | Specification | Price | update time | Inquiry |
---|---|---|---|---|---|---|---|---|
TRC | B702905-500mg |
6-benzyl-5,6,7,8-tetrahydro-pyrido[4,3-d]pyrimidine |
1313712-15-0 | 500mg |
$ 340.00 | 2022-06-06 | ||
Alichem | A029182753-10g |
6-Benzyl-5,6,7,8-tetrahydropyrido[4,3-d]pyrimidine |
1313712-15-0 | 95% | 10g |
$1,278.36 | 2022-04-03 | |
1PlusChem | 1P000WH4-1g |
Pyrido[4,3-d]pyrimidine, 5,6,7,8-tetrahydro-6-(phenylmethyl)- |
1313712-15-0 | 96% | 1g |
$327.00 | 2023-12-22 | |
TRC | B702905-100mg |
6-benzyl-5,6,7,8-tetrahydro-pyrido[4,3-d]pyrimidine |
1313712-15-0 | 100mg |
$ 95.00 | 2022-06-06 | ||
Chemenu | CM127054-1g |
6-benzyl-5,6,7,8-tetrahydropyrido[4,3-d]pyrimidine |
1313712-15-0 | 95% | 1g |
$241 | 2024-08-02 | |
A2B Chem LLC | AA41288-5g |
6-Benzyl-5,6,7,8-tetrahydro-pyrido[4,3-d]pyrimidine |
1313712-15-0 | 96% | 5g |
$857.00 | 2024-04-20 | |
TRC | B702905-50mg |
6-benzyl-5,6,7,8-tetrahydro-pyrido[4,3-d]pyrimidine |
1313712-15-0 | 50mg |
$ 70.00 | 2022-06-06 | ||
Alichem | A029182753-5g |
6-Benzyl-5,6,7,8-tetrahydropyrido[4,3-d]pyrimidine |
1313712-15-0 | 95% | 5g |
$852.24 | 2022-04-03 | |
Alichem | A029182753-25g |
6-Benzyl-5,6,7,8-tetrahydropyrido[4,3-d]pyrimidine |
1313712-15-0 | 95% | 25g |
$2,130.60 | 2022-04-03 | |
1PlusChem | 1P000WH4-10g |
Pyrido[4,3-d]pyrimidine, 5,6,7,8-tetrahydro-6-(phenylmethyl)- |
1313712-15-0 | 96% | 10g |
$1779.00 | 2023-12-22 |
6-benzyl-5,6,7,8-tetrahydro-pyrido4,3-dpyrimidine Related Literature
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Aamer Saeed,Syeda Abida Ejaz,Muddasar Shehzad,Sidra Hassan,Mariya al-Rashida,Jamshed Iqbal RSC Adv., 2016,6, 21026-21036
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Zhirong Guo,Yingnan Liu,Yalan Zhang,Xinyu Sun,Fan Li,Tong Bu,Qinzhi Wang,Li Wang Biomater. Sci., 2020,8, 4266-4274
-
Ahmad A. Awad,Afshin Houshang,Randy K. Dumas Nanoscale, 2017,9, 1285-1291
-
Ian H. Godtliebsen,Ove Christiansen Phys. Chem. Chem. Phys., 2013,15, 10035-10048
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(CAS:1313712-15-0)6-benzyl-5,6,7,8-tetrahydro-pyrido4,3-dpyrimidine

Purity:95%+
Quantity:1g/5g/10g/100g
Price ($):Inquiry